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Compound of Interest

Compound Name: Octahydroazulene-1,5-dione

Cat. No.: B15442869

For Researchers, Scientists, and Drug Development Professionals

Introduction

The octahydroazulene, also known as bicyclo[5.3.0]decane, is a versatile bicyclic scaffold that
forms the core of numerous natural products, particularly in the guaianolide and
pseudoguaianolide families of sesquiterpenes. These natural products exhibit a wide range of
potent biological activities, including antitumor, cytotoxic, anti-inflammatory, and antimicrobial
properties. The inherent structural complexity and chirality of the octahydroazulene framework
make it an attractive target for synthetic chemists and drug discovery programs.

This technical guide focuses on a specific, less-explored subclass: octahydroazulene-1,5-
dione derivatives and their analogues. While direct research on this specific dione
arrangement is limited, this document aims to provide a comprehensive overview by
extrapolating from the synthesis of the core structure and the biological activities of closely
related compounds. This guide will serve as a foundational resource for researchers interested
in exploring the synthesis and therapeutic potential of this promising, yet underexplored, class
of molecules.

Synthesis of the Octahydroazulene Core
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The construction of the bicyclo[5.3.0]decane skeleton is a key challenge in the total synthesis
of many natural products. Various synthetic strategies have been developed to achieve this,
often involving ring-closing metathesis, radical cyclizations, and intramolecular aldol
condensations. A representative synthetic workflow is outlined below.
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Starting Materials
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Grubbs' Catalyst e.g., Tin Hydride Base orf Acid

Key Cyclization Strategies
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Synthesis Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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